Cas no 394233-45-5 (ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate)

• Product Name: ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate
• CAS No: 394233-45-5
• MF: C₁₀H₁₅N₃O₃S₂
• MW: 289.374399423599
• CID: 6024916
• PubChem ID: 4429293
• Update Time: 2025-10-29

ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate
• Acetic acid, 2-[[1-methyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]thio]-, ethyl ester
• SR-01000008905-1
• SR-01000008905
• ethyl 2-({1-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}sulfanyl)acetate
• AB00672373-01
• ethyl 2-((1-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-1-oxopropan-2-yl)thio)acetate
• AKOS024598836
• ethyl 2-[1-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-1-oxopropan-2-yl]sulfanylacetate
• F0748-0194
• 394233-45-5

• Inchi： 1S/C10H15N3O3S2/c1-4-16-8(14)5-17-6(2)9(15)11-10-13-12-7(3)18-10/h6H,4-5H2,1-3H3,(H,11,13,15)
• InChI Key： MCRFTYBBTHOWOB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC(C)C(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 289.05548370g/mol
• Monoisotopic Mass: 289.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• pka: 8.17±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate

Introduction to Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate (CAS No. 394233-45-5)

Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate, with the CAS number 394233-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a thiadiazole core, which is a heterocyclic structure known for its diverse biological activities and utility in drug development.

The molecular structure of Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate incorporates several key functional groups that contribute to its unique chemical properties and potential biological functions. The presence of a carbamoyl moiety and an ethyl sulfanyl group enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. These features have positioned this compound as a subject of interest in both academic research and industrial applications.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Thiadiazole compounds are known to exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The specific substitution pattern in Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The 5-methyl-1,3,4-thiadiazol-2-yl moiety is particularly noteworthy, as it has been shown to interact with various biological targets. This interaction can be modulated by the surrounding functional groups, allowing for fine-tuning of the compound's activity. Researchers are exploring how modifications to this core structure can lead to more effective and selective drug candidates.

The synthesis of Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate involves multi-step organic reactions that require careful optimization. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield. These advancements have not only facilitated its study in academic settings but also opened doors for its application in industrial-scale production.

The pharmacological evaluation of Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate has revealed several interesting findings. Initial studies suggest that this compound exhibits moderate activity against certain bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, its interaction with cellular receptors has been investigated, providing insights into its mechanism of action.

In the context of drug discovery, Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate serves as a valuable scaffold for designing more complex molecules. By incorporating additional functional groups or altering the substitution pattern on the thiadiazole core, researchers can generate libraries of compounds with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel drug candidates.

The chemical properties of Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylethyl}sulfanyl)acetate also make it an interesting material for studying molecular interactions at the chemical level. Its ability to participate in various types of bonding and its stability under different conditions have been subjects of extensive research. These studies not only enhance our understanding of the compound's behavior but also provide insights into general principles governing molecular interactions.

The future prospects for Ethyl 2-({1-(5-methyl-1,3,4-thiadiazol-2-y}l carbamoylethyl)sulfanyl)acetate are promising. As research continues to uncover new applications and mechanisms of action for thiadiazole derivatives, this compound is likely to play an increasingly important role in pharmaceutical development. Additionally，its potential use in other areas such as agrochemicals and materials science cannot be overlooked.

In conclusion，Ethyl 2-{(l-(S-methyl-l，3，4-thiadiazol~Z-yI)carnboylethylaI)sulfinyI}acetic acid (CAS No·394233·45·S is a versatile organic compound with significant potential in pharmaceutical chemistry。Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic agents。As our understanding of molecular interactions continues to grow，this compound is poised to make important contributions to both academic research and industrial applications。